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Compound of Interest

Compound Name: AB-680

Cat. No.: B605076 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the dosing and

administration of AB-680, a potent and selective small-molecule inhibitor of the

ectonucleotidase CD73, in preclinical mouse models of cancer.

Mechanism of Action
AB-680 is a reversible and selective inhibitor of CD73, the key enzyme responsible for the

conversion of extracellular adenosine monophosphate (AMP) to adenosine.[1] In the tumor

microenvironment (TME), high levels of adenosine suppress the activity of immune cells, such

as CD8+ T cells and Natural Killer (NK) cells, thereby promoting tumor growth and metastasis.

[1][2] By blocking CD73, AB-680 reduces the concentration of immunosuppressive adenosine

in the TME. This restores the function of anti-tumor immune cells and enhances the immune

response against cancer.[1][2]

The signaling pathway targeted by AB-680 is depicted below:
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Day 0: Tumor Inoculation

Daily Treatment (Starting Day of Injection)

Combination Therapy (Starting when tumors reach ~50 mm³)

Monitoring and Endpoint

Inject B16F10 cells subcutaneously
into the flank of C57BL/6 mice.

Administer Vehicle or AB-680 (10 mg/kg)
subcutaneously between the shoulder blades.

Randomize mice into treatment groups.

Monitor tumor volume with digital calipers.
(Volume = (Length x Width²)/2)

Administer AB-680 (10 mg/kg, s.c., daily)
 and Anti-PD-1 (2.5 mg/kg, i.p., every 3 days for 4 doses).

Euthanize mice at study endpoint for
tumor and tissue analysis.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for AB-680 in Mouse
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605076#ab-680-dosing-and-administration-in-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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